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Compound of Interest

Compound Name:
5-Chloro-2-(3-

fluorophenoxy)pyridine

Cat. No.: B7936882 Get Quote

Executive Summary
5-Chloro-2-(3-fluorophenoxy)pyridine (CAS: 1495131-49-1) is a halogenated heteroaromatic

ether used primarily as a scaffold in medicinal chemistry.[1] Its disposal requires strict

adherence to protocols designed for halogenated organic waste.

Critical Warning: This compound contains both Chlorine and Fluorine. Improper incineration

can release corrosive Hydrogen Chloride (HCl) and highly toxic Hydrogen Fluoride (HF) gas. It

must never be disposed of in standard municipal waste, poured down the drain, or mixed with

non-halogenated solvents.

Part 1: Chemical Profile & Hazard Identification
Before handling waste, verify the material's state and hazards to select the correct waste

stream.
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Property Specification Operational Implication

CAS Number 1495131-49-1
Unique identifier for waste

manifesting.

Molecular Formula C₁₁H₇ClFNO

Halogenated: Requires

scrubber-equipped

incineration.

Physical State Solid (typically)
Dust control measures

required during transfer.

Hazard Class (GHS)
Acute Tox.[2][3][4] (Oral),

Irritant, Aquatic Acute/Chronic

Zero Discharge: Prohibited

from entering sewage systems.

Reactivity
Stable; Incompatible with

strong oxidizers

Segregate from nitric acid,

perchlorates, and peroxides.

Part 2: Pre-Disposal Handling & Segregation
Waste Segregation (The "Golden Rule")
You must segregate this compound into the Halogenated Waste Stream.

Why? Mixing halogenated waste with non-halogenated solvents (like acetone or ethanol)

contaminates the entire volume. Disposal facilities charge significantly more for halogenated

waste because it requires higher incineration temperatures (>1100°C) and flue gas

scrubbing to neutralize acid gases (HCl, HF).

Action: Label all waste containers clearly with "HALOGENATED ORGANIC WASTE."

Container Selection
Material: High-Density Polyethylene (HDPE) or Glass (Amber).

Compatibility: Avoid metal containers if the waste is acidic or if moisture is present, as the

halogenated nature can accelerate corrosion.

Venting: Use vented caps if the waste is a reaction mixture that might off-gas.
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Part 3: Disposal Decision Matrix
Use this logic flow to determine the specific protocol for your waste.

Waste Generation

Is the waste Solid or Liquid?

Liquid / Solution

Liquid

Solid / Pure Substance

Solid

Is it mixed with
Non-Halogenated Solvents?

Segregated Halogenated
Solvent Waste Stream

Yes or No
(Always treat as Halogenated)

Label: 'Flammable/Toxic
Halogenated Waste'

High-Temp Incineration
(w/ HF/HCl Scrubbers)

Is it in original
manufacturer vial?

Lab Pack via
Waste Contractor

Yes
Double Bag in

HDPE/Clear Plastic

No (Loose/Spill Debris)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating and routing 5-Chloro-2-(3-fluorophenoxy)pyridine
waste based on physical state and containment.

Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Spill Debris)
Applicability: Expired stock, chemically contaminated gloves, weighing paper, or spill cleanup

materials.

Containment:

Place the solid waste into a clear, sealable polyethylene bag (minimum 2 mil thickness).

Double-bag the waste to prevent rupture and leakage of toxic dust.

If disposing of the original bottle with residual chemical, leave the cap tightly secured and

place the entire bottle into the bag.

Labeling:

Affix a hazardous waste label to the outer bag.

Mandatory Fields:

Chemical Name: "5-Chloro-2-(3-fluorophenoxy)pyridine"[1]

Constituents: "Chlorine, Fluorine, Pyridine derivative"[5]

Hazard Checkboxes: Toxic, Irritant.[3][6]

Storage:

Place the bagged waste into a Lab Pack drum (typically a 5-gallon or 55-gallon fiber or

poly drum) designated for "Solid Toxic Organics."

Do not compress or compact the waste manually.
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Protocol B: Liquid Waste (Reaction Mixtures & HPLC
Waste)
Applicability: Mother liquors, HPLC effluent, or dissolved stock solutions.

Compatibility Check:

Ensure the solution pH is between 5 and 9. If highly acidic or basic, neutralize carefully

before adding to the central waste carboy to prevent exothermic reactions or gas

evolution.

Transfer:

Use a funnel with a splash guard.

Pour into the Halogenated Solvent waste container (usually Red or Yellow safety cans,

distinct from Non-Halogenated/White cans).

Crucial: Even if the compound is dissolved in 99% Methanol (non-halogenated), the

presence of the fluorinated pyridine classifies the entire mixture as halogenated.

Documentation:

Log the addition on the waste container's accumulation log sheet. Record the approximate

volume and concentration.

Protocol C: Empty Container Disposal
Applicability: Empty glass vials or bottles that contained the substance.

Triple Rinse:

Rinse the container three times with a small volume of a compatible solvent (e.g., Acetone

or Dichloromethane).

Disposal of Rinsate: Pour the rinse solvent into the Halogenated Liquid Waste container

(Protocol B). Do not pour rinsate down the sink.
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Defacing:

Cross out or remove the original label.

Mark the container as "EMPTY."

Final Step:

Place the triple-rinsed, defaced container into the "Decontaminated Glass" or "Recycling"

bin, depending on your facility's specific EHS rules. If triple rinsing is not feasible, treat the

bottle as Solid Waste (Protocol A).

Part 5: Professional Incineration Standards
This section provides the technical justification for why specific disposal routes are chosen,

aiding in vendor selection and audit.

The ultimate destruction of 5-Chloro-2-(3-fluorophenoxy)pyridine must occur via Rotary Kiln

Incineration under specific conditions:

Temperature: >1100°C (2000°F) with a residence time of >2 seconds. This ensures complete

thermal decomposition of the stable pyridine ring and ether linkage.

Gas Scrubbing (Critical):

The combustion process releases Hydrogen Chloride (HCl) and Hydrogen Fluoride (HF).

The facility must employ a wet scrubber system (typically using caustic soda, NaOH) to

neutralize these acid gases before flue gas release.

Note: Standard medical waste incinerators often lack the scrubbing capacity for high-

fluorine waste, which is why "Chemical Waste" categorization is vital.

Part 6: Emergency Spill Response
Immediate Action for Lab Spills (< 50g):
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Evacuate & Ventilate: Clear the immediate area.[6][7] If the substance is a powder, prevent

dust generation.

PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat. Use

a P95/P100 dust mask if powder is present.

Absorb/Sweep:

Liquids: Cover with an inert absorbent (Vermiculite or Sand).[8] Do not use combustible

materials like sawdust.

Solids: Gently sweep into a dust pan using a wet paper towel to suppress dust.

Disposal: Treat all cleanup materials (absorbent, paper towels, gloves) as Solid Hazardous

Waste (Protocol A).

Decontamination: Wipe the surface with a soap and water solution.[4] Collect this water as

liquid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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